Cas no 1196154-94-5 (tert-butyl N-[(4-cyano-2-fluorophenyl)methyl]carbamate)

tert-butyl N-[(4-cyano-2-fluorophenyl)methyl]carbamate structure
1196154-94-5 structure
Product Name:tert-butyl N-[(4-cyano-2-fluorophenyl)methyl]carbamate
CAS No:1196154-94-5
MF:C13H15FN2O2
MW:250.268806695938
MDL:MFCD10566573
CID:2616659
PubChem ID:63359742
Update Time:2025-11-01

tert-butyl N-[(4-cyano-2-fluorophenyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-[(4-cyano-2-fluorophenyl)methyl]carbamate
    • 1196154-94-5
    • TERT-BUTYL 4-CYANO-2-FLUOROBENZYLCARBAMATE
    • AB56313
    • tert-Butyl (4-cyano-2-fluorobenzyl)carbamate
    • N-[(4-cyano-2-fluorophenyl)methyl]carbamic acid 1,1-dimethylethyl ester
    • SCHEMBL16935645
    • DB-199020
    • AKOS012664415
    • EN300-6320891
    • Carbamicacid,N-[(4-cyano-2-fluorophenyl)methyl]-,1,1-dimethylethylester
    • MDL: MFCD10566573
    • Inchi: 1S/C13H15FN2O2/c1-13(2,3)18-12(17)16-8-10-5-4-9(7-15)6-11(10)14/h4-6H,8H2,1-3H3,(H,16,17)
    • InChI Key: JDVJCRATZRUZNA-UHFFFAOYSA-N
    • SMILES: FC1C=C(C#N)C=CC=1CNC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 250.11175589Da
  • Monoisotopic Mass: 250.11175589Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 62.1Ų

tert-butyl N-[(4-cyano-2-fluorophenyl)methyl]carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D588665-1g
Carbamic acid, N-[(4-cyano-2-fluorophenyl)methyl]-, 1,1-dimethylethyl ester
1196154-94-5 95%
1g
$825 2024-08-03
Enamine
EN300-6320891-0.05g
tert-butyl N-[(4-cyano-2-fluorophenyl)methyl]carbamate
1196154-94-5 95.0%
0.05g
$407.0 2025-03-15
Enamine
EN300-6320891-0.1g
tert-butyl N-[(4-cyano-2-fluorophenyl)methyl]carbamate
1196154-94-5 95.0%
0.1g
$427.0 2025-03-15
Enamine
EN300-6320891-0.25g
tert-butyl N-[(4-cyano-2-fluorophenyl)methyl]carbamate
1196154-94-5 95.0%
0.25g
$447.0 2025-03-15
Enamine
EN300-6320891-0.5g
tert-butyl N-[(4-cyano-2-fluorophenyl)methyl]carbamate
1196154-94-5 95.0%
0.5g
$465.0 2025-03-15
Enamine
EN300-6320891-1.0g
tert-butyl N-[(4-cyano-2-fluorophenyl)methyl]carbamate
1196154-94-5 95.0%
1.0g
$485.0 2025-03-15
Enamine
EN300-6320891-2.5g
tert-butyl N-[(4-cyano-2-fluorophenyl)methyl]carbamate
1196154-94-5 95.0%
2.5g
$949.0 2025-03-15
Enamine
EN300-6320891-5.0g
tert-butyl N-[(4-cyano-2-fluorophenyl)methyl]carbamate
1196154-94-5 95.0%
5.0g
$1406.0 2025-03-15
Enamine
EN300-6320891-10.0g
tert-butyl N-[(4-cyano-2-fluorophenyl)methyl]carbamate
1196154-94-5 95.0%
10.0g
$2085.0 2025-03-15
eNovation Chemicals LLC
D588665-1g
Carbamic acid, N-[(4-cyano-2-fluorophenyl)methyl]-, 1,1-dimethylethyl ester
1196154-94-5 95%
1g
$825 2025-02-20

Additional information on tert-butyl N-[(4-cyano-2-fluorophenyl)methyl]carbamate

Research Brief on tert-butyl N-[(4-cyano-2-fluorophenyl)methyl]carbamate (CAS: 1196154-94-5): Recent Advances and Applications

In recent years, the compound tert-butyl N-[(4-cyano-2-fluorophenyl)methyl]carbamate (CAS: 1196154-94-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its unique fluorophenyl and cyano functional groups, has emerged as a versatile intermediate in the synthesis of biologically active molecules. The compound's structural features make it particularly valuable for the development of novel therapeutic agents, including kinase inhibitors and other small-molecule drugs targeting various diseases.

Recent studies have highlighted the role of tert-butyl N-[(4-cyano-2-fluorophenyl)methyl]carbamate as a key building block in medicinal chemistry. Its incorporation into drug candidates has been shown to enhance pharmacokinetic properties, such as solubility and metabolic stability. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent and selective inhibitors for protein kinases involved in cancer progression. The study reported that derivatives of this compound exhibited nanomolar inhibitory activity against specific kinase targets, underscoring its potential in oncology drug discovery.

Another area of interest is the compound's application in the development of central nervous system (CNS) therapeutics. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 explored its use as a precursor for neuroprotective agents. The study revealed that modifications of the carbamate moiety could lead to compounds with improved blood-brain barrier permeability, a critical factor for CNS drug efficacy. These findings open new avenues for addressing neurodegenerative disorders such as Alzheimer's and Parkinson's diseases.

From a synthetic chemistry perspective, tert-butyl N-[(4-cyano-2-fluorophenyl)methyl]carbamate has been employed in innovative coupling reactions and catalytic transformations. A recent publication in Organic Letters (2023) detailed its use in palladium-catalyzed cross-coupling reactions, enabling the efficient construction of complex heterocyclic scaffolds. This methodological advancement not only streamlines the synthesis of drug-like molecules but also expands the chemical space accessible to medicinal chemists.

Looking ahead, the continued exploration of tert-butyl N-[(4-cyano-2-fluorophenyl)methyl]carbamate and its derivatives holds promise for addressing unmet medical needs. Ongoing research is investigating its potential in targeted protein degradation (PROTACs) and covalent inhibitor design, two cutting-edge approaches in drug discovery. As the understanding of its structure-activity relationships deepens, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd